Cas no 4408-82-6 (2,2-bis(thiophen-2-yl)acetic acid)

• Product Name: 2,2-bis(thiophen-2-yl)acetic acid
• CAS No: 4408-82-6
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• MDL: MFCD01672354
• CID: 1003340
• PubChem ID: 20443
• Update Time: 2025-10-28

2,2-bis(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Bis(2-thienyl)acetic acid
• Di(2-thienyl)acetic acid
• 2,2-dithiophen-2-ylacetic acid
• Bis(thien-2-yl)acetic acid
• Di-thiophen-2-yl-acetic acid
• 2,2-di(2-thienyl)acetic acid
• 2,2-di(thiophen-2-yl)acetic acid
• 2,2-dithien-2-ylacetic acid
• ACETIC ACID, DI-2-THIENYL-
• BRN 0011342
• di-(2-thienyl)-acetic acid
• di-[2]thienyl-acetic acid
• Di-[2]thienyl-essigsaeure
• NSC41633
• SBB023960
• 2,2-bis(thiophen-2-yl)acetic acid
• 2-Thiopheneacetic acid, .alpha.-2-thienyl-
• 2,2-di(thiophen-2-yl)aceticacid
• CS-0264418
• bis(thiophen-2-yl)acetic acid
• di-thiophen-2-yl-acetic acid, AldrichCPR
• MFCD01672354
• 2,2-bis(2-Thienyl)acetic acid
• UK75PFG19K
• DTXSID60196034
• NSC-41633
• dithiophenylacetic acid
• SCHEMBL72374
• dithiophen-2-ylacetic acid
• Dithien-2-ylacetic acid
• STK351006
• 4-19-00-03551 (Beilstein Handbook Reference)
• NSC 41633
• AKOS000302675
• 2-Thiopheneacetic acid, alpha-2-thienyl-
• dithiophenyl acetic acid
• EN300-92753
• .ALPHA.-2-THIENYL-2-THIOPHENEACETIC ACID
• WLN: T5SJ BYVQ- BT5SJ
• 4408-82-6
• UNII-UK75PFG19K
• XOFMKTIZCDSXFR-UHFFFAOYSA-N
• HMS1698O12

• MDL： MFCD01672354
• Inchi： 1S/C10H8O2S2/c11-10(12)9(7-3-1-5-13-7)8-4-2-6-14-8/h1-6,9H,(H,11,12)
• InChI Key： XOFMKTIZCDSXFR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)C1=CC=CS1

Computed Properties

• Exact Mass: 223.99664
• Monoisotopic Mass: 223.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 37.3

Additional information on 2,2-bis(thiophen-2-yl)acetic acid

2,2-Bis(Thiophen-2-yl)Acetic Acid: An In-Depth Overview

CAS No 4408-82-6, commonly referred to as 2,2-bis(thiophen-2-yl)acetic acid, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and drug development.

The molecular structure of 2,2-bis(thiophen-2-yl)acetic acid consists of two thiophene rings attached to an acetic acid backbone. This arrangement imparts the compound with distinctive electronic properties, making it a valuable component in the synthesis of functional materials. Recent studies have highlighted its role in the development of conductive polymers and sensors, where its ability to facilitate electron transfer is particularly advantageous.

Research into the synthesis of CAS No 4408-82-6 has evolved significantly over the past decade. Traditional methods involved multi-step reactions with varying yields, but modern techniques leveraging catalytic processes have improved efficiency and scalability. These advancements have made the compound more accessible for industrial applications, particularly in the electronics sector.

In terms of physical properties, 2,2-bis(thiophen-2-yl)acetic acid exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in high-performance materials such as organic light-emitting diodes (OLEDs) and flexible electronics. Recent breakthroughs in nanotechnology have further expanded its potential applications, including its use as a precursor for graphene-based composites.

The biological activity of CAS No 4408-82-6 has also been a focal point of recent investigations. Studies suggest that it may possess anti-inflammatory and antioxidant properties, opening avenues for its application in pharmaceuticals. Collaborative efforts between chemists and biologists are currently exploring its potential as a lead compound for drug development.

In conclusion, 2,2-bis(thiophen-2-yl)acetic acid, or CAS No 4408-82-6, stands as a testament to the ongoing innovation in chemical synthesis and material science. Its versatile properties and promising applications continue to drive research across multiple disciplines, underscoring its importance as a key compound in contemporary scientific exploration.